4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride

• IUPAC Name: 4-(2,4-dichlorophenyl)sulfanylpiperidine;hydrochloride
• InChI: InChI=1S/C11H13Cl2NS.ClH/c12-8-1-2-11(10(13)7-8)15-9-3-5-14-6-4-9;/h1-2,7,9,14H,3-6H2;1H
• InChI Key: ZVKOLGRBGHGECP-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1SC2=C(C=C(C=C2)Cl)Cl.Cl
• Molecular Formula: C11H14Cl3NS
• Molecular Weight: 298.7 g/mol

Description

“4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride” is a chemical compound with the CAS Number: 82211-96-9. It has a molecular weight of 266.6.

Synthesis Analysis

While specific synthesis methods for “4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride” were not found, piperidine derivatives, which this compound is a part of, have been synthesized through various intra- and intermolecular reactions. Metal-catalyzed reactions have also been used in the synthesis of antidepressant molecules.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H13Cl2N.ClH/c12-9-1-2-10 (11 (13)7-9)8-3-5-14-6-4-8;/h1-2,7-8,14H,3-6H2;1H. This code provides a unique representation of the compound’s molecular structure.

Chemical Reactions Analysis

While specific chemical reactions involving “4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride” were not found, piperidine derivatives have been involved in various intra- and intermolecular reactions.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 266.6. More specific physical and chemical properties were not found in the search results.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds related to 4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride have been explored in various studies. For example, the synthesis of related piperidine derivatives involves multi-step reactions starting from basic piperidine structures, leading to the formation of compounds with potential antimicrobial activities. These processes often include Claisen-Schmidt condensation, Michael addition, and N-alkylation reactions, resulting in compounds that are tested against various microbial strains (O. B. Ovonramwen, B. Owolabi, A. P. Oviawe, 2019). Another aspect of research focuses on the synthesis of related compounds like (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride, highlighting the methodology and structural identification through NMR spectroscopy, which contributes to the understanding of similar compounds' synthesis and properties (Zheng Rui, 2010).

Biological Activities

Research on the biological activities of compounds structurally similar to 4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride has shown a range of potential applications. Some studies focus on the antimicrobial and antibacterial properties of these compounds. For instance, derivatives of 4-piperidinol have been synthesized and evaluated for their antibacterial potentials, showing moderate inhibitory effects against various bacterial strains, which highlights their potential as antimicrobial agents (Kashif Iqbal et al., 2017). Additionally, studies on the synthesis of piperidine derivatives, such as 6-Fluoro-3-(4-piperidyl)-1,2-benzisoxazole hydrochloride, and their subsequent biological evaluation have contributed to the development of psychotherapeutic drugs, indicating the therapeutic relevance of these compounds (Ji Ya-fei, 2011).

Molecular and Structural Studies

Molecular and structural studies of compounds related to 4-((2,4-Dichlorophenyl)thio)piperidine hydrochloride are crucial for understanding their chemical behavior and potential applications. Research on the crystal and molecular structure of related compounds, such as 4-carboxypiperidinium chloride, has provided insights into their conformational properties and hydrogen bonding patterns, which are essential for predicting reactivity and interaction with biological targets (M. Szafran, A. Komasa, E. Bartoszak-Adamska, 2007). Furthermore, studies involving the synthesis and characterization of piperidinolyl-, piperidinyl-, and piperazinyl-substituted compounds have explored their anti-inflammatory and antioxidant properties, which are indicative of their potential for therapeutic use (A. Geronikaki et al., 2003).

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for this compound can be found online. It’s important to handle all chemicals with appropriate safety measures.